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Compound of Interest

Compound Name: Glycylalanine

Cat. No.: B008899 Get Quote

An essential guide to the safe and compliant disposal of glycylalanine, ensuring the protection

of personnel and the environment.

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount, extending to the proper disposal of all laboratory chemicals. This

document provides a comprehensive, step-by-step guide for the proper disposal of

glycylalanine, a dipeptide that, while valuable in research, requires careful handling due to its

potential hazards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to recognize the hazards associated with

glycylalanine. According to the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals, N-Glycylalanine is classified as a substance that causes skin irritation,

serious eye damage, and may cause respiratory irritation.[1] Therefore, appropriate personal

protective equipment (PPE) must be worn at all times. This includes, but is not limited to:

Safety goggles or a face shield

Chemical-resistant gloves

A laboratory coat
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Work should be conducted in a well-ventilated area, preferably within a fume hood, to minimize

the risk of inhalation.

Quantitative Hazard Data Summary
The following table summarizes the GHS hazard classifications for N-Glycylalanine for easy

reference.

Hazard Classification GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Irritation H318 Causes serious eye damage

Specific Target Organ Toxicity H335 May cause respiratory irritation

Source: PubChem CID 98153[1]

Step-by-Step Disposal Protocol
The disposal of glycylalanine must be handled through your institution's designated

hazardous waste management program.[2][3][4] At no point should glycylalanine or its

containers be disposed of in the regular trash or poured down the drain.

Step 1: Waste Identification and Segregation

Treat all glycylalanine waste, including unused product, contaminated labware (e.g., pipette

tips, weighing boats), and spill cleanup materials, as hazardous waste.[2]

Do not mix glycylalanine waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office. Incompatible chemicals can react

violently or produce hazardous gases.[5]

Step 2: Container Selection and Labeling

Select a waste container that is compatible with glycylalanine, in good condition, and has a

secure, leak-proof lid.[5]
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The container must be clearly labeled as "Hazardous Waste" and should identify the

contents, including "Glycylalanine" and any other constituents. The date of waste

accumulation should also be clearly marked.[3][4]

Step 3: Waste Accumulation and Storage

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA).[3][4][5]

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.[4]

Ensure the waste container remains closed at all times, except when adding waste.[2][3]

Step 4: Arranging for Disposal

Once the waste container is full, or as per your institution's guidelines, contact your EHS or

hazardous waste management office to arrange for a pickup.[3][4]

Provide a complete and accurate description of the waste to facilitate proper disposal.[3]

Step 5: Decontamination and Empty Container Disposal

For empty containers that held glycylalanine, they must be triple-rinsed with a suitable

solvent (e.g., water) to remove all residues.[2]

The rinsate from this process must be collected and disposed of as hazardous waste.[6]

Once triple-rinsed, the container labels should be defaced or removed, and the container can

then be disposed of as regular trash.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

glycylalanine waste in a laboratory setting.
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Caption: Workflow for the safe disposal of glycylalanine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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